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Compound of Interest

(2-Bromo-4-
Compound Name:

fluorophenyl)hydrazine
CAS No.: 299440-21-4

Cat. No.: B3258004

Get Quote

Executive Summary & Chemical Identity

(2-Bromo-4-fluorophenyl)hydrazine is a halogenated aryl hydrazine characterized by a
lipophilic phenyl ring substituted with bromine at the ortho position and fluorine at the para
position relative to the hydrazine moiety.[1]

The solubility behavior of this compound is bimodal, depending entirely on its protonation state.
Researchers must distinguish between the Free Base (lipophilic, organic-soluble) and the
Hydrochloride Salt (hydrophilic, ionic).[1]

Physicochemical Data
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Property Free Base Hydrochloride Salt (HCI)
571170-91-7 (Verify batch
CAS Number 299440-21-4 N
specific)
Molecular Formula CeHeBrFN2 CeHeBrFN2[1][2][3] - HCI
Molecular Weight 205.03 g/mol 241.49 g/mol
Physical State Low-melting solid / Oil (Impure)  Crystalline Solid
] ] Predicted < 100°C (Analog
Melting Point 208-210°C [1]
based)
Primary Solubility Non-polar / Polar Aprotic Polar Protic / Water

Critical Isomer Warning: Ensure your compound is the 2-Bromo-4-fluoro isomer.[1] The 4-

Bromo-2-fluoro isomer (CAS 502496-24-4) has distinct crystal packing and solubility properties.
[1]

Solubility Profile

The following data synthesizes empirical trends from analogous halogenated aryl hydrazines
and calculated partition coefficients (LogP).

Table 1: Solvent Compatibility Matrix
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Specific Free Base HCI Salt Application
Solvent Class - -
Solvent Solubility Solubility Note
) ) Preferred for
_ Dichloromethane  High (>100 )
Chlorinated Insoluble extraction/worku
(DCM) mg/mL)
p-[1]
Chloroform ) Alternative to
High Insoluble
(CHCIs) DCM.[1]
Best for
Methanol ) Moderate o
Alcohols High recrystallizing the
(MeOH) (Warm)
salt.[1]
Anti-solvent for
Ethanol (EtOH) High Low-Moderate salt purification.
[1]
Universal solvent
Polar Aprotic DMSO Very High High for NMR/Bio-
assay.[1]
Reaction solvent
DMF Very High High (nucleophilic
sub).[1]
o Common
Acetonitrile ) )
High Low reaction solvent.
(MeCN)
[1]
Standard organic
Ethyl Acetate )
Esters High Insoluble layer for
(EtOAC) _
extraction.[1]
Anti-solvent to
] ] Hexanes / o
Aliphatic Low Insoluble precipitate free
Heptane
base.[1]
Phase
Insoluble (<0.1 Soluble (>50 )
Aqueous Water (pH 7) separation
mg/mL) mg/mL) )
medium.[1]
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o Soluble Dissolution for
Acidic Water )
(Converts to Soluble waste/cleaning.
(0.1M HCI)
Salt) [1]

Mechanistic Insight: The "Ortho-Bromo" Effect

The bromine atom at the ortho position (C2) introduces significant steric bulk and lipophilicity.[1]

 Lattice Energy Disruption: The large Br atom prevents tight pi-stacking compared to the non-
substituted phenylhydrazine, generally increasing solubility in organic solvents for the free
base.[1]

» Solvation Shielding: In the free base, the lone pair on the

-nitrogen is sterically crowded by the ortho-Br, slightly reducing its nucleophilicity and H-bond
acceptor capability compared to the para-isomer.[1]

Experimental Protocols
Protocol A: "Free-Basing" (Salt-to-Base Conversion)

Most commercial sources supply the HCI salt for stability.[1] For reactions requiring the
nucleophilic free hydrazine (e.g., Fischer Indole Synthesis), you must generate the free base in
situ or isolate it.[1]

Workflow:

Dissolution: Suspend 1.0 eq of (2-Bromo-4-fluorophenyl)hydrazine HCI in water (10 mL/qg).

o Neutralization: Slowly add 1.2 eq of saturated NaHCOs or 10% NaOH at 0°C. The solution
will become cloudy as the free base precipitates or oils out.[1]

o Extraction: Extract 3x with DCM or EtOAc.
e Drying: Dry the organic layer over anhydrous NazSOa.

« |solation: Evaporate solvent in vacuo (Keep bath < 40°C to prevent decomposition).[1]
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Protocol B: Gravimetric Solubility Determination

Use this self-validating protocol to determine the exact solubility limit for your specific batch and
temperature.[1]

Start: Weigh 100 mg

Compound (Solid)

Add 0.5 mL Solvent
(Stepwise Addition)

l

Vortex/Sonicate
(5 mins @ 25°C)

Visual Inspection:
Dissolved?

No (Cloudy)

Add 0.5 mL
Solvent

Filter Supernatant
(0.45 pm PTFE)

Evaporate Solvent
(Pre-weighed vial)

Calculate Solubility:

S = Mass_residue / Vol_solvent

Click to download full resolution via product page
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Figure 1: Gravimetric workflow for determining saturation limits. This method accounts for
kinetic dissolution rates.

Solvation Mechanism & Stability

Understanding the molecular interactions is crucial for solvent selection during recrystallization.

[1]
Solvation Diagram

Polar Protic (MeOH/EtOH)

Ar-NH-NH2 \lsV4 s A H-Bond
(Solute) Acceptor

Repulsion
(Insoluble)

Non-Polar (Hexane)

Van der

WWEETS

Click to download full resolution via product page

Figure 2: Solvation interactions. The hydrazine group dominates polar interactions, while the
halogenated ring drives lipophilicity.

Stability & Storage[2][4][5]
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» Oxidation Sensitivity: The free base is prone to air oxidation, turning dark brown over time.[1]
Store under Argon/Nitrogen at -20°C.

e Solution Stability:
o Stable: MeOH, EtOH, Water (Acidic).[1]

o Unstable: Acetone/Ketones (Forms hydrazones rapidly!).[1] Do not use acetone for
cleaning or solubility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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